Cas no 879044-86-7 (3-hydroxy-5-methyl-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-5-methyl-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 879044-86-7
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5438518
• PubChem ID: 6499634
• Update Time: 2025-10-18

3-hydroxy-5-methyl-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydro-3-hydroxy-5-methyl-1-[2-(4-methylphenoxy)ethyl]-3-(2-oxopropyl)-2H-indol-2-one
• 3-hydroxy-5-methyl-1-[2-(4-methylphenoxy)ethyl]-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• VU0512984-1
• 3-hydroxy-5-methyl-3-(2-oxopropyl)-1-(2-(p-tolyloxy)ethyl)indolin-2-one
• F3190-0103
• AKOS000739228
• AKOS016162570
• 879044-86-7
• 3-hydroxy-5-methyl-1-[2-(4-methylphenoxy)ethyl]-3-(2-oxopropyl)indol-2-one
• 3-hydroxy-5-methyl-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C21H23NO4/c1-14-4-7-17(8-5-14)26-11-10-22-19-9-6-15(2)12-18(19)21(25,20(22)24)13-16(3)23/h4-9,12,25H,10-11,13H2,1-3H3
• InChI Key： LCDOXRIKYJHHRP-UHFFFAOYSA-N
• SMILES： OC1(CC(C)=O)C(N(CCOC2C=CC(C)=CC=2)C2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.4±55.0 °C(Predicted)
• pka: 11.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-hydroxy-5-methyl-1-2-(4-methylphenoxy)ethyl-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

3-Hydroxy-5-Methyl-1-(2-(4-Methylphenoxy)ethyl)-3-(2-Oxopropyl)-2,3-Dihydro-1H-Indol-2-One: A Comprehensive Overview

3-Hydroxy-5-Methyl-1-(2-(4-Methylphenoxy)ethyl)-3-(2-Oxopropyl)-2,3-Dihydro-1H-Indol-2-One, commonly referred to by its CAS number 879044-86-7, is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound has garnered significant attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a dihydroindole backbone, which is a common feature in many bioactive molecules. The presence of hydroxyl, methyl, and phenoxy groups introduces significant functional diversity, enabling this compound to interact with multiple biological targets. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with key enzymes and receptors, providing deeper insights into its pharmacological profile.

One of the most promising applications of 3-Hydroxy-5-Methyl... is in the field of oncology. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its potential as an anticancer agent. The compound has shown selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting normal cells. This selectivity is attributed to its ability to modulate specific signaling pathways involved in cancer progression.

In addition to its oncological applications, this compound has also been investigated for its anti-inflammatory properties. Research conducted at leading institutions like the University of California, San Francisco (UCSF), has revealed its potential to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings have opened new avenues for its use in treating chronic inflammatory diseases like arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate these pathways without causing systemic side effects makes it a compelling candidate for drug development.

The synthesis of 3-Hydroxy... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in asymmetric catalysis have enabled the production of enantiomerically pure compounds, which are crucial for preclinical studies. Researchers at institutions like MIT and Stanford have developed efficient synthetic routes that minimize waste and improve yield, making large-scale production more feasible.

Beyond its therapeutic applications, this compound has also found use in agrochemicals. Its ability to inhibit plant pathogens has been explored in agricultural research, with promising results in controlling fungal infections in crops. Field trials conducted in collaboration with agricultural universities have demonstrated its efficacy as a fungicide, with minimal environmental impact compared to traditional chemicals.

The pharmacokinetic profile of this compound is another area of active research. Studies using advanced analytical techniques such as LC-MS/MS have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for determining the optimal dosage and formulation for clinical trials. Recent findings suggest that the compound has favorable bioavailability when administered orally, which is advantageous for drug delivery.

In conclusion, 3-Hydroxy... represents a significant advancement in the field of organic chemistry and pharmacology. Its diverse biological activities and potential therapeutic applications make it a valuable asset for researchers and industries alike. As ongoing studies continue to uncover new insights into its mechanisms of action and efficacy, this compound is poised to play a pivotal role in the development of novel therapeutics and agrochemicals.